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Compound of Interest

Compound Name: Lomefloxacin

Cat. No.: B15566496 Get Quote

Essential Safety and Handling Guide for
Lomefloxacin
For researchers, scientists, and drug development professionals, ensuring safe handling of

active pharmaceutical ingredients is paramount. This guide provides essential, immediate

safety and logistical information for handling Lomefloxacin, including personal protective

equipment (PPE), procedural guidance for handling and disposal, and emergency first aid

measures.

Quantitative Safety Data
The following table summarizes the key quantitative safety data for Lomefloxacin. Adherence

to these exposure limits is critical to minimize health risks in a laboratory setting.

Metric Value Reference

Oral LD50 (ATE) 500 mg/kg [1]

Pfizer Occupational Exposure

Limit (OEL) TWA-8 Hr
0.035 mg/m³ [2]

Note: The exposure limits for solid components are most relevant when dust may be

generated[2].

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15566496?utm_src=pdf-interest
https://www.benchchem.com/product/b15566496?utm_src=pdf-body
https://www.benchchem.com/product/b15566496?utm_src=pdf-body
https://www.benchchem.com/product/b15566496?utm_src=pdf-body
https://www.cpachem.com/msds?num=SB39220&dnl=sd_-_Lomefloxacin_hydrochloride_CAS_98079-52-8_%28SB39220%29_%28EU%29.pdf
https://cdn.pfizer.com/pfizercom/products/material_safety_data/PZ00368.pdf
https://cdn.pfizer.com/pfizercom/products/material_safety_data/PZ00368.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is crucial when handling Lomefloxacin to

prevent exposure through inhalation, skin contact, or eye contact. The following PPE is

recommended:

Respiratory Protection: A NIOSH-approved respirator is necessary, especially in conditions

where dust may be generated.[3] Engineering controls, such as local exhaust ventilation,

should be the primary means of controlling airborne levels.[2][3]

Eye and Face Protection: Safety goggles with side-shields are required to protect against

splashes and dust.[4][5]

Hand Protection: Wear protective gloves.[3][4][5] If working with large quantities, it is

advisable to wear appropriate gloves.[2]

Skin and Body Protection: A lab coat or impervious clothing should be worn to prevent skin

contact.[3][4][5] When working with large quantities, protective clothing is recommended.[2]

Procedural, Step-by-Step Guidance
Handling Lomefloxacin in a Laboratory Setting

Engineering Controls: Whenever possible, use process enclosures, local exhaust ventilation,

or other engineering controls to maintain airborne levels below recommended exposure

limits.[3] Ensure adequate ventilation and have an accessible safety shower and eye wash

station.[4][5]

Avoid Dust Formation: Avoid raising and breathing dust.[3] If tablets are crushed or broken,

avoid inhaling the dust.[2]

Personal Hygiene: Wash hands thoroughly after handling the compound.[3][4] Do not eat,

drink, or smoke in the handling area.[1][4]

Storage: Keep the container tightly closed and store according to the product insert

information.[3]

Disposal Plan
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Proper disposal of Lomefloxacin and its containers is essential to prevent environmental

contamination and accidental exposure.

Waste Collection: Spilled material should be contained and collected.[3]

Waste Container: Transfer the collected waste into a designated chemical waste container.

[3]

Regulatory Compliance: Dispose of the contents and container in accordance with all

applicable local, regional, national, and international regulations.[1][4] Do not dispose of with

household garbage or allow the product to reach the sewage system.[1]

Emergency First Aid Measures
In the event of accidental exposure to Lomefloxacin, immediate and appropriate first aid is

critical.

Eye Contact: Immediately hold eyelids apart and flush eyes with plenty of water for at least

15 minutes. Seek medical attention from trained personnel.[3]

Skin Contact: Immediately wash the affected skin with soap and plenty of water for at least

15 minutes. Remove any contaminated clothing and wash it before reuse. If symptoms

occur, get medical attention.[3]

Inhalation: Move the person to fresh air. If the person is not breathing, provide artificial

respiration or oxygen by trained personnel. Seek immediate medical attention.[3]

Ingestion: Wash out the mouth with water, provided the person is conscious. Do not induce

vomiting unless directed by medical personnel. Seek medical attention.[3]

Safety and Handling Workflow
The following diagram illustrates the key decision points and procedural steps for safely

handling Lomefloxacin in a laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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